Cucumariaxanthin A
Overview
Description
Cucumariaxanthin A is a natural product found in Cucumaria frondosa with data available.
Scientific Research Applications
Pharmacological Potential
Cucumariaxanthin A, a compound found in sea cucumbers, has shown promise in various pharmacological applications. Studies have highlighted its role in anticoagulant, antithrombotic, antioxidant, anticancer, anti-infectious, and immune-stimulating activities. It also influences lipid and carbohydrate metabolism, making it a potential prototype for developing new pharmaceutical substances and medicines (Khotimchenko, 2018).
Antioxidant and Anti-inflammatory Properties
Cucumariaxanthin A, as a type of xanthophyll carotenoid, exhibits potent antioxidant properties. This has been implicated in various biological activities, including antioxidative and anti-inflammatory effects, and shows potential in human health and nutrition. It has been studied for its effects on cancer, diabetes, the immune system, and ocular health (Hussein et al., 2006).
Anti-Cancer Applications
Research has also explored the anti-cancer properties of sea cucumber extracts, including cucumariaxanthin A. These extracts are being studied for their anti-inflammatory functions, immunostimulatory properties, and for cancer prevention and treatment. Sea cucumber extracts contain unique components like cucumariaxanthin A, which contribute to their potential as anti-cancer agents (Janakiram et al., 2015).
properties
Product Name |
Cucumariaxanthin A |
|---|---|
Molecular Formula |
C40H56O2 |
Molecular Weight |
568.9 g/mol |
IUPAC Name |
(2S,3S)-2,4,4-trimethyl-3-[(1E,3Z,5E,7E,9E,11E,13E,15Z,17E)-3,7,12,16-tetramethyl-18-[(1S,6S)-2,2,6-trimethyl-5-oxocyclohexyl]octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexan-1-one |
InChI |
InChI=1S/C40H56O2/c1-29(17-13-19-31(3)21-23-35-33(5)37(41)25-27-39(35,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-36-34(6)38(42)26-28-40(36,9)10/h11-24,33-36H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19-,32-20-/t33-,34-,35-,36-/m0/s1 |
InChI Key |
PJYHZSCGWKQKPK-JOOUWJRPSA-N |
Isomeric SMILES |
C[C@@H]1C(=O)CCC([C@H]1/C=C/C(=C\C=C\C(=C\C=C\C=C(\C=C\C=C(/C=C/[C@@H]2C(CCC(=O)[C@H]2C)(C)C)\C)/C)\C)/C)(C)C |
Canonical SMILES |
CC1C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(C(=O)CCC2(C)C)C)C)C |
synonyms |
5,6,5,6'-tetrahydro-beta,beta-caroten-4,4'-dione cucumariaxanthin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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